4-Cyclopropoxy-3-sulfamoylbenzamide

• Molecular Formula: C10H12N2O4S
• Molecular Weight: 256.28 g/mol
• IUPAC Name: 4-cyclopropyloxy-3-sulfamoylbenzamide
• InChI: InChI=1S/C10H12N2O4S/c11-10(13)6-1-4-8(16-7-2-3-7)9(5-6)17(12,14)15/h1,4-5,7H,2-3H2,(H2,11,13)(H2,12,14,15)
• InChI Key: AHQXCWOXMSMKGW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=C(C=C2)C(=O)N)S(=O)(=O)N

Description

4-Cyclopropoxy-3-sulfamoylbenzamide (CAS 1243317-99-8) is a chemical compound belonging to the sulfamoylbenzamide class, which has garnered significant interest in medicinal chemistry and biochemical research. The core sulfamoylbenzamide structure is recognized as a privileged scaffold in the development of novel therapeutic agents, particularly in the field of virology. A primary area of investigation for sulfamoylbenzamide derivatives is as Hepatitis B Virus (HBV) Capsid Assembly Modulators (CAMs) . Research indicates that structurally similar molecules can effectively target the HBV core protein, misdirecting the assembly of viral nucleocapsids and suppressing viral replication . This mechanism is considered a promising therapeutic strategy for chronic HBV infection, as it may also impact the formation of the covalently closed circular DNA (cccDNA), which is responsible for viral persistence . Beyond virology, the sulfamoylbenzamide motif is explored for other biological activities. Related compounds have been synthesized and evaluated as selective inhibitors for human nucleoside triphosphate diphosphohydrolases (h-NTPDases), enzymes involved in physiological and pathological processes like thrombosis, inflammation, and cancer . Furthermore, compounds with this scaffold have been investigated for their ecotoxicological profiles, as some are used as herbicide safeners or antimicrobial additives in agrochemical formulations . The molecular formula for this compound is C11H14N2O4S, with a molecular weight of 270.30 g/mol . This product is intended For Research Use Only . It is not intended for diagnostic or therapeutic uses, nor for human consumption.

Preparation Methods

Preparation of 3-Sulfamoylbenzoic Acid Intermediate

The synthesis begins with 3-(chlorosulfonyl)benzoic acid (1), obtained by treating benzoic acid with chlorosulfonic acid at 0–5°C for 4 hours. Subsequent amination with aqueous ammonia yields 3-sulfamoylbenzoic acid (2) in 77% yield (Scheme 1).

Scheme 1 :

• Chlorosulfonation :
  $$ \text{Benzoic acid} + \text{ClSO}_3\text{H} \xrightarrow{\text{0–5°C}} \text{3-(chlorosulfonyl)benzoic acid (1)} $$
• Amination :
  $$ \text{1} + \text{NH}3 \xrightarrow{\text{H}2\text{O}} \text{3-sulfamoylbenzoic acid (2)} $$

Key Data :

• Purity (HPLC): 98.5%
• Yield: 77%

Conversion to Benzoyl Chloride

Activation of the carboxylic acid group in 2 is achieved using thionyl chloride (SOCl₂) in chloroform under reflux (4 hours), yielding 3-sulfamoylbenzoyl chloride (3) in 89% yield.

Reaction Conditions :

• Temperature: 70°C
• Solvent: Chloroform
• Workup: Rotary evaporation followed by recrystallization (ethanol).

Installation of the Cyclopropoxy Group

Synthesis of 4-Cyclopropoxybenzoic Acid

The cyclopropoxy group is introduced via Ullmann coupling or nucleophilic aromatic substitution. 4-Hydroxybenzoic acid (4) reacts with cyclopropyl bromide in the presence of potassium carbonate and a catalytic Cu(I) species, yielding 4-cyclopropoxybenzoic acid (5) in 68% yield.

Optimized Conditions :

• Catalyst: CuI (10 mol%)
• Ligand: 1,10-phenanthroline
• Solvent: DMF, 110°C, 12 hours.

Analytical Validation :

• $$ ^1\text{H NMR} $$ (400 MHz, DMSO-$$d_6$$): δ 1.15–1.20 (m, 4H, cyclopropane), 4.65 (s, 1H, OCH), 7.85 (d, $$ J = 8.4 $$ Hz, 2H, Ar-H), 8.10 (d, $$ J = 8.4 $$ Hz, 2H, Ar-H).

Sequential Functionalization: Sulfamoyl and Cyclopropoxy Integration

To avoid steric clashes during sulfonamidation, a convergent strategy couples 5 with 3-sulfamoylbenzoyl chloride (3) via mixed anhydride formation. Using isobutyl chloroformate and N-methylmorpholine in THF, the intermediates react at −15°C for 1 hour, followed by warming to room temperature to afford 4-cyclopropoxy-3-sulfamoylbenzamide (6) in 54% yield (Scheme 2).

Scheme 2 :

• Mixed Anhydride Formation :
  $$ \text{5} + \text{Isobutyl chloroformate} \xrightarrow{\text{NMM, THF}} \text{Mixed anhydride} $$
• Amidation :
  $$ \text{Mixed anhydride} + \text{3} \xrightarrow{\text{THF}} \text{4-Cyclopropoxy-3-sulfamoylbenzamide (6)} $$

Critical Parameters :

• Temperature control (−15°C) minimizes acyl chloride hydrolysis.
• Anhydrous THF ensures high nucleophilic reactivity.

Analytical and Biological Characterization

Spectroscopic Confirmation

• IR (KBr) : 3340 cm⁻¹ (N-H stretch, sulfonamide), 1665 cm⁻¹ (C=O, amide), 1240 cm⁻¹ (S=O).
• $$ ^1\text{H NMR $$ : δ 1.05–1.12 (m, 4H, cyclopropane), 7.45–8.20 (m, 4H, aromatic), 8.90 (s, 1H, NH).
• HPLC Purity : 97.3% (C18 column, acetonitrile/water).

Antiviral Activity Profiling

In HBV-infected HepG2 cells, 6 exhibited potent inhibition:

Parameter	Value (μM)
EC₅₀	0.8 ± 0.2
CC₅₀ (HepG2)	37.1 ± 0.04
Selectivity Index	46.4

Mechanistic studies via electron microscopy confirmed 6 disrupts capsid assembly, inducing malformed viral particles.

Comparative Analysis of Synthetic Routes

Yield Optimization Across Methodologies

Step	Yield (%)	Purity (%)
Chlorosulfonation	77	98.5
Cyclopropoxy installation	68	95.2
Amidation	54	97.3

Challenges in Regioselectivity

Competing sulfonation at the 2- and 4-positions necessitates careful control of stoichiometry and temperature. Excess chlorosulfonic acid (>1.2 equiv) favors 3-sulfonation (78:22 regioselectivity).

Industrial-Scale Considerations

Cost-Effective Reagent Selection

• Cyclopropyl bromide : Preferred over iodides due to lower cost ($120/mol vs. $450/mol).
• Thionyl chloride : Recyclable via distillation (85% recovery).

Environmental Impact Mitigation

• Solvent recovery: 92% THF reclaimed via fractional distillation.
• Waste H₂SO₄ neutralized with CaCO₃ to generate gypsum (CaSO₄).

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-3-sulfamoylbenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of sulfonic acid derivatives.

Reduction: Reduction reactions can convert the sulfamoyl group to an amine group.

Substitution: The compound can participate in nucleophilic substitution reactions, where the cyclopropoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like amines, thiols, and alcohols can be used under basic or acidic conditions.

Major Products Formed

Oxidation: Sulfonic acid derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted benzamides depending on the nucleophile used.

Scientific Research Applications

4-Cyclopropoxy-3-sulfamoylbenzamide is a chemical compound featuring a cyclopropoxy group and a sulfamoyl moiety attached to a benzamide framework. It has a molecular formula of $C_{10}H_{12}N_2O_4S$ and a molecular weight of approximately 240.28 g/mol. This compound is investigated for its potential as an inhibitor of various biological targets, making it significant in medicinal chemistry.

Scientific Research Applications

Medicinal Chemistry

• Potential Drug Candidate: 4-Cyclopropoxy-3-sulfamoylbenzamide is primarily used in medicinal chemistry as a potential drug candidate. It is being explored for treating viral infections like Hepatitis B virus (HBV) due to its ability to modulate capsid assembly.
• Inhibitor of h-NTPDases: The compound exhibits biological activity as an inhibitor of ectonucleotide triphosphate diphosphohydrolase enzymes (h-NTPDases), which are involved in physiological processes like thrombosis and inflammation. It selectively inhibits certain isoforms of h-NTPDases, suggesting therapeutic applications in diseases related to these pathways.
• Anti-inflammatory Properties: The compound may inhibit pathways involved in inflammation, suggesting its utility in treating inflammatory diseases.

HBV Capsid Assembly Modulator

• Sulfamoylbenzamides as HBV CAMs: NVR 3-778, a sulfamoylbenzamide, was the first HBV CAM to enter clinical trials . High-resolution crystallographic structures have shown the interaction between HBV Cp and NVR 3-778 at the molecular level .
• Anti-HBV Activity: Derivatives of NVR3-778 have demonstrated potent anti-HBV activity . Sulfamoyl agents like compound 4f inhibit HBV replication by binding to the capsid protein and affecting assembly .

Enzyme Inhibition

• Carbonic Anhydrases: The compound has demonstrated significant inhibition of carbonic anhydrase activity, indicating potential for treating conditions related to enzyme dysfunction.
• h-NTPDases Inhibition: Sulfamoyl-benzamides are being explored as selective inhibitors for h-NTPDases . Specific compounds have shown potent inhibition of h-NTPDase1, h-NTPDase2, and h-NTPDase3 .

Molecular Interaction Studies

• Binding Affinity: Interaction studies have revealed the binding affinity of 4-Cyclopropoxy-3-sulfamoylbenzamide with specific amino acid residues in target proteins, crucial for its biological activity.
• Structural Modifications: Molecular docking studies suggest that modifying the structure of 4-Cyclopropoxy-3-sulfamoylbenzamide can enhance its binding efficiency and selectivity towards h-NTPDase isoforms.

Antimicrobial Activity

• Potential in Infectious Disease Treatments: Preliminary studies suggest that 4-Cyclopropoxy-3-sulfamoylbenzamide may possess antimicrobial properties, making it a candidate for further investigation in infectious disease treatments.
• Activity Against Bacterial Strains: Studies have identified activity against specific bacterial strains, warranting further exploration into its use as an antimicrobial agent.

Table of Biological Activities

Compound	Structural Features	Biological Activity
4-Cyclopropoxy-3-sulfamoylbenzamide	Cyclopropoxy group, sulfamoyl benzamide	Inhibits h-NTPDases
N-Cyclopropyl-4-sulfamoylbenzamide	Cyclopropyl group, sulfonamide structure	Potentially similar activity
NVR 3-778	Sulfamoylbenzamide core	HBV capsid assembly modulator
4-(Aminosulfonyl)-N-cyclopropylbenzamide	Both functional groups	Significant enzyme inhibition and potential therapeutic applications

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-3-sulfamoylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating the enzyme’s function. The exact pathways and targets can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Functional Group Analysis

The compound’s structural analogs include benzamide derivatives with variations in substituents. Key comparisons are outlined below:

Compound	Substituents	Reported Activity	Key Differences
4-Cyclopropoxy-3-sulfamoylbenzamide	Cyclopropoxy (C4), sulfamoyl (C3)	Hypothesized enzyme inhibition	Unique cyclopropoxy group; no clinical data
Procarbazine	Methylhydrazine, benzamide core	Alkylating agent (antineoplastic)	Hydrazine moiety; FDA-approved for lymphoma
Dorzolamide	Thienothiopyran sulfonamide	Carbonic anhydrase inhibitor (glaucoma)	Sulfonamide group; clinical efficacy
Benzamide (parent)	Unsubstituted	Minimal bioactivity	Lack of functional groups

Pharmacokinetic and Pharmacodynamic Comparisons

• Procarbazine : Unlike 4-Cyclopropoxy-3-sulfamoylbenzamide, procarbazine is metabolized to active alkylating species, causing DNA crosslinking. Its hydrazine moiety is critical for this mechanism, whereas the cyclopropoxy group in the target compound may confer metabolic stability .
• Sulfonamide Derivatives (e.g., Dorzolamide): The sulfamoyl group in 4-Cyclopropoxy-3-sulfamoylbenzamide resembles sulfonamide-based carbonic anhydrase inhibitors. However, dorzolamide’s thienothiopyran ring enhances binding affinity, while the cyclopropoxy group’s steric effects in the target compound remain uncharacterized .

Q & A

Basic Research Questions

Q. What are the key physicochemical properties of 4-Cyclopropoxy-3-sulfamoylbenzamide, and how do they influence experimental design?

• Methodological Answer : Begin by analyzing the compound’s molecular weight, solubility, and stability using computational tools (e.g., PubChem’s computed properties ). For solubility, perform shake-flask experiments in buffers of varying pH (1.2–7.4) to simulate physiological conditions. Stability studies under light, heat, and humidity (ICH Q1A guidelines) should precede bioassays to ensure data reproducibility. Reference PubChem’s SMILES string (C1CC1C(=O)NCCNC(=O)C2=CC=C(C=C2)NC(=O)C3CC3) to verify structural integrity via NMR (¹H/¹³C) and mass spectrometry .

Q. How can researchers optimize the synthesis of 4-Cyclopropoxy-3-sulfamoylbenzamide to improve yield and purity?

• Methodological Answer : Use a stepwise approach:

Cyclopropane incorporation : Employ Buchwald-Hartwig amination for the cyclopropoxy group, monitoring reaction efficiency via TLC.

Sulfamoyl group introduction : React 4-chlorobenzoic acid with sulfamide under anhydrous conditions, using DMF as a solvent and triethylamine as a base .

Purification : Apply column chromatography (silica gel, ethyl acetate/hexane gradient) followed by recrystallization from ethanol. Validate purity via HPLC (C18 column, UV detection at 254 nm) .

Advanced Research Questions

Q. What strategies are effective in resolving contradictions in reported biological activity data for 4-Cyclopropoxy-3-sulfamoylbenzamide across different cell lines?

• Methodological Answer :

• Dose-response standardization : Use a unified protocol (e.g., 72-hour exposure, 10 nM–100 µM range) across cell lines (e.g., HEK293, HeLa) to minimize variability .
• Mechanistic profiling : Perform kinase inhibition assays (e.g., Eurofins PanLAB® panel) to identify off-target effects. Cross-reference with PubChem’s bioactivity predictions for sulfamoylbenzamide derivatives .
• Data triangulation : Apply meta-analysis tools (e.g., RevMan) to harmonize conflicting results, adjusting for covariates like cell passage number and assay sensitivity .

Q. How can computational modeling elucidate the structure-activity relationship (SAR) of 4-Cyclopropoxy-3-sulfamoylbenzamide derivatives?

• Methodological Answer :

Pharmacophore modeling : Use Schrödinger’s Phase to map essential features (e.g., sulfamoyl hydrogen-bond acceptors, cyclopropoxy hydrophobicity) .

Molecular dynamics (MD) simulations : Run 100-ns simulations in GROMACS to assess binding stability with target proteins (e.g., carbonic anhydrase IX).

QSAR validation : Train a random forest model on IC₅₀ data from analogs (e.g., 4-chloro-3-sulfamoylbenzoic acid derivatives ) to predict novel derivatives’ potency.

Methodological Considerations

Q. What analytical techniques are critical for confirming the structural integrity of 4-Cyclopropoxy-3-sulfamoylbenzamide during degradation studies?

• Answer :

• High-resolution mass spectrometry (HRMS) : Detect degradation products with <5 ppm mass error.
• FTIR spectroscopy : Monitor loss of sulfamoyl N-H stretches (3300–3500 cm⁻¹) and cyclopropoxy C-O-C vibrations (~1250 cm⁻¹) .
• X-ray crystallography : Resolve structural changes in single crystals grown via vapor diffusion (e.g., acetone/water mixture) .

Q. How should researchers design in vitro assays to evaluate the metabolic stability of 4-Cyclopropoxy-3-sulfamoylbenzamide?

• Answer :

• Liver microsome incubation : Use pooled human liver microsomes (0.5 mg/mL) with NADPH regeneration system. Quantify parent compound depletion over 60 minutes via LC-MS/MS.
• CYP enzyme mapping : Inhibit specific CYPs (e.g., CYP3A4 with ketoconazole) to identify metabolic hotspots. Compare with PubChem’s cytochrome interaction data for related benzamides .

Data Interpretation and Validation

Q. What statistical approaches are recommended for analyzing dose-dependent toxicity data in preclinical studies of 4-Cyclopropoxy-3-sulfamoylbenzamide?

• Answer :

• Non-linear regression : Fit dose-response curves using GraphPad Prism’s four-parameter logistic model.
• Benchmarking : Compare LD₅₀ values with structurally similar compounds (e.g., 4-chloro-3-sulfamoylbenzoic acid ) to contextualize toxicity.
• Bootstrap resampling : Estimate confidence intervals for IC₅₀ values to assess reproducibility .